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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate) is a novel,

bench-stable Mitsunobu-type reagent that facilitates the mild and stereospecific SN2

substitution of alcohols.[1][2] This reagent has emerged as a powerful tool in synthetic and

medicinal chemistry, particularly for its ability to overcome the pKa limitations of traditional

Mitsunobu reactions, thus enabling the use of a broader range of nucleophiles, including

weakly acidic primary and secondary amines (pKa > 11).[2][3] Beht triflate allows for the

direct, one-step conversion of alcohols into a variety of functional groups, including amines,

thiols, ethers, azides, and cyanides, with high yields and excellent stereospecificity, proceeding

via a classic inversion of configuration.[1] The reagent is an air-stable, non-explosive solid that

can be easily prepared on a multigram scale, offering a safer and more user-friendly alternative

to traditional Mitsunobu reagents.[1] Its utility has been demonstrated in the synthesis of

valuable chiral compounds, including the pharmaceutical agent clopidogrel (Plavix®).[1]
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The following tables summarize the quantitative data for the SN2 reactions of various alcohols

with a range of nucleophiles using Beht triflate.

Table 1: Reaction of Benzyl (S)-(-)-lactate with Various Nucleophiles

Entry Nucleophile Product Yield (%)
Enantiospecifi
city (%)

1
L-Phenylalanine

methyl ester
89 >99

2 Benzylamine 85 >99

3 Aniline 78 >99

4 Thiophenol 92 >99

5 Phenol 88 >99

6 Benzoic acid 95 >99

7 Sodium azide 96 97

8
Potassium

cyanide
52 <5

Table 2: N-Alkylation of H-Phe-OMe with Various Alcohols

Entry Alcohol Product Yield (%)
Diastereomeri
c Ratio

1 Benzyl alcohol 87 >95:5

2
(R)-1-

Phenylethanol
82 >95:5

3
(S)-1-

Phenylethanol
85 5:95

4 Cinnamyl alcohol 75 >95:5

5 Propargyl alcohol 68 >95:5
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Experimental Protocols
Protocol 1: Synthesis of Beht Triflate
This protocol describes the preparation of (1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate).

Materials:

Triphenylphosphine (Ph₃P)

Diethyl azodicarboxylate (DEAD)

Triflic acid (TfOH)

Anhydrous dichloromethane (DCM)

Anhydrous diethyl ether

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve triphenylphosphine (1.0 equiv) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath.

To the cooled solution, add diethyl azodicarboxylate (1.0 equiv) dropwise with stirring.

Maintain the temperature at 0 °C during the addition.

After the addition of DEAD is complete, add triflic acid (1.0 equiv) dropwise to the reaction

mixture. A precipitate will form.

Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature and stir

for an additional 1 hour.

Remove the solvent under reduced pressure to obtain a crude solid.

Wash the solid with anhydrous diethyl ether to remove any unreacted starting materials and

byproducts.
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Dry the resulting white solid under vacuum to yield Beht triflate. The product is typically

used without further purification.

Protocol 2: General Procedure for the SN2 Reaction of
an Alcohol with an Amine Nucleophile
This protocol provides a general method for the stereospecific substitution of an alcohol with a

primary or secondary amine using Beht triflate.

Materials:

Alcohol (1.0 equiv)

Amine nucleophile (1.2 equiv)

Beht triflate (1.2 equiv)

N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a dry reaction vial, add the alcohol (1.0 equiv), amine nucleophile (1.2 equiv), Beht
triflate (1.2 equiv), and anhydrous DCE or DCM (to make a 0.1 M solution with respect to

the alcohol).

Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv) to the reaction mixture.
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Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress

by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x volume of aqueous layer).

Combine the organic layers and wash with brine.

Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by flash column chromatography on silica gel using an appropriate

eluent system (e.g., hexanes/ethyl acetate) to afford the pure amine product.
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Caption: Proposed mechanism for the Beht triflate-mediated SN2 reaction.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

Start

Combine Alcohol, Amine,
Beht Triflate, and DIPEA in Solvent

Stir at Room Temperature
(12-24 h)

Quench with Saturated
NaHCO₃ Solution

Extract with Dichloromethane

Wash Organic Layer with Brine

Dry with MgSO₄ or Na₂SO₄

Concentrate under Reduced Pressure

Purify by Flash Column Chromatography

Isolated Pure Product

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b16301038?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/388826571_Universal_Reagent_for_Mild_and_Stereospecific_Nucleophilic_Substitution_of_Alcohols_with_Amines
https://enamine.net/building-blocks/reagents-for-synthesis/beht-triflate
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_RR221_E.pdf
https://www.benchchem.com/product/b16301038/docs#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/product/b16301038/docs#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/product/b16301038/docs#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/product/b16301038/docs#application-notes-and-protocols-for-beht-triflate-in-sn2-reactions
https://www.benchchem.com/product/b16301038?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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